Cas no 22361-60-0 (2-Bromo-5-(Ethylsulfonyl)Benzoic Acid)
2-Bromo-5-(Ethylsulfonyl)Benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-(ethanesulfonyl)benzoic acid
- Benzoic acid, 2-bromo-5-(ethylsulfonyl)-
- 2-Bromo-5-(Ethylsulfonyl)Benzoic Acid
-
- MDL: MFCD11179769
- Inchi: 1S/C9H9BrO4S/c1-2-15(13,14)6-3-4-8(10)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
- InChI Key: JHSYNULPVWRCPD-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(CC)(=O)=O)=CC=C1Br
Computed Properties
- Exact Mass: 291.94049g/mol
- Monoisotopic Mass: 291.94049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 79.8Ų
2-Bromo-5-(Ethylsulfonyl)Benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB490104-250 mg |
2-Bromo-5-(ethylsulfonyl)benzoic acid; . |
22361-60-0 | 250MG |
€533.50 | 2022-03-01 | ||
| abcr | AB490104-1 g |
2-Bromo-5-(ethylsulfonyl)benzoic acid; . |
22361-60-0 | 1g |
€1,007.50 | 2022-03-01 | ||
| TRC | B135840-10mg |
2-Bromo-5-(Ethylsulfonyl)Benzoic Acid |
22361-60-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B135840-50mg |
2-Bromo-5-(Ethylsulfonyl)Benzoic Acid |
22361-60-0 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B135840-100mg |
2-Bromo-5-(Ethylsulfonyl)Benzoic Acid |
22361-60-0 | 100mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-130359-0.05g |
2-bromo-5-(ethanesulfonyl)benzoic acid |
22361-60-0 | 95% | 0.05g |
$175.0 | 2023-11-13 | |
| Enamine | EN300-130359-0.1g |
2-bromo-5-(ethanesulfonyl)benzoic acid |
22361-60-0 | 95% | 0.1g |
$262.0 | 2023-11-13 | |
| Enamine | EN300-130359-0.25g |
2-bromo-5-(ethanesulfonyl)benzoic acid |
22361-60-0 | 95% | 0.25g |
$374.0 | 2023-11-13 | |
| Enamine | EN300-130359-0.5g |
2-bromo-5-(ethanesulfonyl)benzoic acid |
22361-60-0 | 95% | 0.5g |
$591.0 | 2023-11-13 | |
| Enamine | EN300-130359-1.0g |
2-bromo-5-(ethanesulfonyl)benzoic acid |
22361-60-0 | 95% | 1g |
$757.0 | 2023-06-08 |
2-Bromo-5-(Ethylsulfonyl)Benzoic Acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-Bromo-5-(Ethylsulfonyl)Benzoic Acid
Recent Advances in the Application of 2-Bromo-5-(Ethylsulfonyl)Benzoic Acid (CAS: 22361-60-0) in Chemical Biology and Pharmaceutical Research
2-Bromo-5-(Ethylsulfonyl)Benzoic Acid (CAS: 22361-60-0) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This research briefing provides an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and biological activities.
One of the most notable applications of 2-Bromo-5-(Ethylsulfonyl)Benzoic Acid is its role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. Researchers have utilized this compound to develop novel sulfonamide derivatives that exhibit potent inhibitory effects against carbonic anhydrases, a family of enzymes implicated in various diseases such as glaucoma, epilepsy, and cancer.
In a recent study published in the Journal of Medicinal Chemistry, scientists explored the structural optimization of 2-Bromo-5-(Ethylsulfonyl)Benzoic Acid to enhance its binding affinity to specific enzyme targets. The study employed molecular docking and density functional theory (DFT) calculations to predict the compound's interactions with the active site of carbonic anhydrase IX, a tumor-associated enzyme. The results demonstrated that modifications to the ethylsulfonyl group could significantly improve the compound's selectivity and potency, paving the way for the development of next-generation anticancer agents.
Another area of interest is the use of 2-Bromo-5-(Ethylsulfonyl)Benzoic Acid in the synthesis of fluorescent probes for biological imaging. A study in ACS Chemical Biology reported the successful conjugation of this compound with a fluorophore, resulting in a probe capable of selectively labeling sulfonamide-binding proteins in live cells. This innovation provides a valuable tool for studying the spatial and temporal dynamics of enzyme activity in complex biological systems, offering insights into disease mechanisms and potential therapeutic targets.
Beyond its applications in drug discovery, 2-Bromo-5-(Ethylsulfonyl)Benzoic Acid has also been investigated for its potential in material science. Researchers have incorporated this compound into polymer matrices to create functional materials with unique electronic and optical properties. These materials show promise for applications in sensors, organic electronics, and drug delivery systems, further expanding the compound's utility beyond traditional pharmaceutical uses.
In conclusion, 2-Bromo-5-(Ethylsulfonyl)Benzoic Acid (CAS: 22361-60-0) continues to be a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, biological imaging, and material science underscore its broad potential. Future research directions may include further structural optimization to enhance its pharmacological profile and the exploration of new therapeutic targets. As the field advances, this compound is likely to remain a focal point for innovative research and development.
22361-60-0 (2-Bromo-5-(Ethylsulfonyl)Benzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)